Cas no 96184-05-3 (1,1,4,4-Tetranitro-N~2~,N~3~-diphenylbutane-2,3-diamine)

1,1,4,4-Tetranitro-N~2~,N~3~-diphenylbutane-2,3-diamine structure
96184-05-3 structure
Product name:1,1,4,4-Tetranitro-N~2~,N~3~-diphenylbutane-2,3-diamine
CAS No:96184-05-3
MF:C16H16N6O8
MW:420.333642959595
CID:2819678

1,1,4,4-Tetranitro-N~2~,N~3~-diphenylbutane-2,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Butanediamine, 1,1,4,4-tetranitro-N,N'-diphenyl-
    • 1,1,4,4-Tetranitro-N~2~,N~3~-diphenylbutane-2,3-diamine
    • Inchi: 1S/C16H16N6O8/c23-19(24)15(20(25)26)13(17-11-7-3-1-4-8-11)14(16(21(27)28)22(29)30)18-12-9-5-2-6-10-12/h1-10,13-18H
    • InChI Key: OXSWJYKGGWTEKO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C(C(C(C([N+](=O)[O-])[N+](=O)[O-])NC1C=CC=CC=1)NC1C=CC=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 533
  • Topological Polar Surface Area: 207
  • XLogP3: 4.6

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